Cas no 153037-40-2 (tert-Butyl (S)-(1-(1,1'-Biphenyl-4-yl)-3-hydroxypropan-2-yl)carbamate)

• Product Name: tert-Butyl (S)-(1-(1,1'-Biphenyl-4-yl)-3-hydroxypropan-2-yl)carbamate
• CAS No: 153037-40-2
• MF: C₂₀H₂₅NO₃
• MW: 327.4174
• MDL: MFCD28359224
• CID: 1326357
• PubChem ID: 54340554
• Update Time: 2025-07-19

tert-Butyl (S)-(1-(1,1'-Biphenyl-4-yl)-3-hydroxypropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1S)-2-[1,1'-biphenyl]-4-yl-1-(hydroxymethyl)ethyl]-,1,1-dimethylethyl ester
• (S)-tert-Butyl (1-([1,1'-biphenyl]-4-yl)-3-hydroxypropan-2-yl)carbamate
• (2S)-2-(tert-Butoxycarbonylamino)-3-(biphenyl-4-yl)propanol
• Carbamic acid, N-[(1S)-2-[1,1'-biphenyl]-4-yl-1-(hydroxymethyl)ethyl]-, 1,1-dimethylethyl ester
• tert-butyl (S)-(1-([1,1'-biphenyl]-4-yl)-3-hydroxypropan-2-yl)carbamate
• (S)-2-t-butoxycarbonylamino-3-(biphenyl-4-yl)-propan-1-ol
• (S)-2-(t-butoxycarbonylamino)-3-(biphenyl-4-yl)-propan-1-ol
• (S)-tert-butyl 1-(biphenyl-4-yl)-3-hydroxypropan-2-ylcarbamate
• (S)-tert-B
• 153037-40-2
• (S)-tert-Butyl(1-([1,1'-biphenyl]-4-yl)-3-hydroxypropan-2-yl)carbamate
• TYQICOFAZDVKMK-SFHVURJKSA-N
• TERT-BUTYL N-[(2S)-1-{[1,1'-BIPHENYL]-4-YL}-3-HYDROXYPROPAN-2-YL]CARBAMATE
• SCHEMBL1531592
• AKOS030632848
• MFCD28359224
• tert-butyl N-[(2S)-1-hydroxy-3-(4-phenylphenyl)propan-2-yl]carbamate
• DS-19552
• CS-0009341
• 1426129-50-1 enantioMer
• tert-Butyl (S)-(1-(1,1'-Biphenyl-4-yl)-3-hydroxypropan-2-yl)carbamate

• MDL： MFCD28359224
• Inchi： 1S/C20H25NO3/c1-20(2,3)24-19(23)21-18(14-22)13-15-9-11-17(12-10-15)16-7-5-4-6-8-16/h4-12,18,22H,13-14H2,1-3H3,(H,21,23)/t18-/m0/s1
• InChI Key： TYQICOFAZDVKMK-SFHVURJKSA-N
• SMILES： O(C(N([H])[C@]([H])(C([H])([H])O[H])C([H])([H])C1C([H])=C([H])C(C2C([H])=C([H])C([H])=C([H])C=2[H])=C([H])C=1[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 327.18344366g/mol
• Monoisotopic Mass: 327.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 3.9

Experimental Properties

• Density: 1.103±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.046 g/l) (25 º C),

Additional information on tert-Butyl (S)-(1-(1,1'-Biphenyl-4-yl)-3-hydroxypropan-2-yl)carbamate

Introduction to Tert-Butyl (S)-(1-(1,1'-Biphenyl-4-yl)-3-hydroxypropan-2-yl)carbamate and Its CAS No. 153037-40-2

Chemical compounds play a pivotal role in the pharmaceutical and biotechnology industries, serving as the backbone for drug development and therapeutic interventions. One such compound, tert-butyl (S)-(1-(1,1'-biphenyl-4-yl)-3-hydroxypropan-2-yl)carbamate, is of significant interest due to its unique structural properties and potential applications. This compound is identified by the CAS number CAS No. 153037-40-2, which provides a unique identifier for its chemical composition and ensures consistency in scientific literature and databases.

The molecular structure of tert-butyl (S)-(1-(1,1'-biphenyl-4-yl)-3-hydroxypropan-2-yl)carbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further linked to a chiral biphenyl ring and a hydroxyl-substituted propanol side chain. This intricate arrangement not only contributes to its distinct chemical properties but also opens up possibilities for diverse biological activities. The presence of the chiral center at the carbamate group implies that this compound exists as an enantiomer, specifically the (S)-enantiomer, which can significantly influence its pharmacological effects.

In recent years, there has been growing interest in the development of chiral drugs due to their enhanced specificity and reduced side effects compared to their racemic counterparts. The (S)-enantiomer of tert-butyl (S)-(1-(1,1'-biphenyl-4-yl)-3-hydroxypropan-2-yl)carbamate has been studied for its potential as a key intermediate in the synthesis of novel pharmaceutical agents. Researchers have explored its utility in creating molecules with targeted therapeutic effects, particularly in the realm of central nervous system (CNS) disorders.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The biphenyl ring, in particular, is a common motif found in many pharmacologically active compounds, known for its ability to interact with biological targets with high affinity. The hydroxyl group on the propanol side chain further enhances its potential for hydrogen bonding interactions, which are crucial for binding to biological receptors. These features make tert-butyl (S)-(1-(1,1'-biphenyl-4-yl)-3-hydroxypropan-2-yl)carbamate a promising candidate for further exploration in drug discovery.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to isolate the desired (S)-enantiomer. These methods not only highlight the complexity of organic synthesis but also underscore the importance of innovative approaches in producing enantiomerically pure compounds.

Recent studies have begun to uncover the potential biological activities of tert-butyl (S)-(1-(1,1'-biphenyl-4-yl)-3-hydroxypropan-2-yl)carbamate. Initial investigations suggest that it may exhibit inhibitory effects on certain enzymes implicated in neurodegenerative diseases. The biphenyl moiety's ability to modulate enzyme activity has been well-documented, and the hydroxyl group's role in stabilizing protein-ligand interactions adds another layer of complexity to its pharmacological profile. Further preclinical studies are warranted to fully elucidate its mechanisms of action and therapeutic potential.

The compound's structural features also make it an attractive scaffold for structure-based drug design. By leveraging computational modeling techniques, researchers can predict how tert-butyl (S)-(1-(1,1'-biphenyl-4-yl)-3-hydroxypropan-2-yl)carbamate interacts with biological targets at the molecular level. This approach allows for the rational design of derivatives with enhanced potency and selectivity. Such computational studies are increasingly integral to modern drug discovery pipelines, enabling faster and more efficient development of novel therapeutics.

In conclusion, tert-butyl (S)-(1-(1,1'-biphenyl-4-yl)-3-hydroxypropan-2-yl)carbamate, identified by CAS No. 153037-40-2, represents a fascinating chemical entity with significant potential in pharmaceutical research. Its unique structural characteristics and promising biological activities position it as a valuable candidate for further investigation. As our understanding of chiral chemistry and drug design continues to evolve, compounds like this one are likely to play an increasingly important role in the development of next-generation therapeutics.